![molecular formula C11H8ClFN2O B2406289 6-(2-Chloro-6-fluorobenzyl)-3-pyridazinol CAS No. 320419-50-9](/img/structure/B2406289.png)
6-(2-Chloro-6-fluorobenzyl)-3-pyridazinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of “2-Chloro-6-fluorobenzyl” involves the reaction of 2-chloro-6-fluorobenzyl alcohol with 4-methoxybenzoic acid in the presence of a catalyst .
Molecular Structure Analysis
The molecular formula of “2-Chloro-6-fluorobenzyl chloride” is C7H5Cl2F . The molecular weight is 179.019 .
Physical And Chemical Properties Analysis
The melting point of “2-Chloro-6-fluorobenzyl chloride” is 7 °C, and its boiling point is 208-210 °C . The density is 1.401 g/mL at 25 °C (lit.) .
Scientific Research Applications
Synthesis and Chemical Properties
- Kuraishi (1960) explored the hydrolysis of 2-phenyl-6-chlorooxazolo[5, 4-c]pyridazine, yielding 4-benzamido-6-chloro-3-pyridazinol and 4-amino-6-chloro-3-pyridazinol, demonstrating the chemical transformations and potential applications in organic synthesis (Kuraishi, 1960).
Medical Imaging and Diagnostics
- Mou et al. (2012) synthesized and evaluated 18F-labeled pyridaben analogs for potential use in myocardial perfusion imaging with PET, highlighting the application in diagnostic imaging and cardiology (Mou et al., 2012).
Antiviral Research
- Rotili et al. (2014) investigated the effects of 6-(2-chloro-6-fluorobenzyl)-2-(alkylthio)pyrimidin-4(3H)-ones in HIV-1 infected cells, demonstrating its potential in antiviral drug development (Rotili et al., 2014).
Pharmacology
- Sato et al. (2016) identified novel GPR39 agonists with applications in pharmacology, indicating a role in drug discovery and molecular pharmacology (Sato et al., 2016).
Corrosion Inhibition
- Kalai et al. (2020) explored the synthesis of pyridazinone derivatives as corrosion inhibitors for mild steel, revealing its potential in materials science and corrosion prevention (Kalai et al., 2020).
Metabolism Studies
- Cardoso et al. (2019) studied the in vitro metabolic profile of a synthetic α2-adrenergic agonist, shedding light on its metabolic pathways and implications for drug metabolism research (Cardoso et al., 2019).
Molecular Structure and Analysis
- Banu et al. (2014) conducted structure analyses of fluorobenzyl-imidazo[2,1-b][1,3,4]thiadiazoles, providing insights into molecular architecture and crystallography (Banu et al., 2014).
Safety and Hazards
properties
IUPAC Name |
3-[(2-chloro-6-fluorophenyl)methyl]-1H-pyridazin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClFN2O/c12-9-2-1-3-10(13)8(9)6-7-4-5-11(16)15-14-7/h1-5H,6H2,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUHBNKDLHZTBJD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CC2=NNC(=O)C=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClFN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.64 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.